Cas no 74-95-3 (Dibromomethane)

Dibromomethane Properties

Names and Identifiers

• Dibromomethane
• DBM
• METHYLENE BROMIDE
• METHYLENE DIBROMIDE
• CH2Br2
• Dibrommethan
• dibromo-methan
• methane,dibromo
• Methane,dibromo-
• Rcra waste number U068
• DIBROMOMETHANE, 1000MG, NEAT
• dibromomethane solution
• Dibromomethaneneat
• dibromo-methane
• dibromomethylene
• +Expand

• MDL： MFCD00000168
• InChIKey： FJBFPHVGVWTDIP-UHFFFAOYSA-N
• Inchi： 1S/CH2Br2/c2-1-3/h1H2
• SMILES： C(Br)Br
• BRN： 969143

Computed Properties

• Exact Mass: 171.85200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.73370
• PSA: 0.00000
• Merck: 6061
• Refractive Index: n20/D 1.541(lit.)
• Water Partition Coefficient: 0.1 g/100 mL (20 ºC)
• Boiling Point: 96-98 °C(lit.)
• Melting Point: −52 °C (lit.)
• Vapor Pressure: 34.9 mmHg ( 20 °C)
• Flash Point: 96-98°C
• Solubility: 11.7g/l
• Color/Form: Colorless transparent liquid [9]
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, aluminium, magnesium. Reacts violently with potassium.
• Solubility: Slightly soluble in water, miscible in ethanol, ether, acetone, chloroform. [18]
• Sensitiveness: Sensitive to light and air
• Density: 2.477 g/mL at 25 °C(lit.)

Dibromomethane Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：PA7350000
• WGK Germany：1
• Safety Term：6.1
• Safety Instruction： S24-S61-S45-S36/37-S16-S7
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20; R52/53
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2664 6.1/PG 3
• Hazard Statement： H225,H301,H311,H331,H370
• Warning Statement： P210,P260,P280,P301+P310,P311
• Prompt：dangerous
• Storage Condition：room temp
• PackingGroup：III
• Risk Phrases： 20-52/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

Dibromomethane Customs Data

• HS CODE：2903399010
• Customs Data：

  China Customs Code:

  2903399010

  Overview:

  2903399010 Dibromomethane.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2903399010 dibromomethane.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances